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Compound of Interest

Compound Name: Disperse Red 191
CAS No.: 103657-51-8
Cat. No.: B1141482
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For Researchers, Scientists, and Drug Development Professionals

l. Introduction

Disperse Red 191, an anthraquinone-based dye, is primarily utilized in the textile industry for
dyeing polyester and other synthetic fibers.[1][2] Its chemical structure, characterized by the
anthraquinone core, imparts good light fastness and stability. While extensively documented for
textile applications, its use in non-textile fields is an emerging area of research. Anthraquinone
dyes, in general, are recognized for their diverse functionalities, including roles as fluorescent
probes, components in advanced materials, and even as therapeutic agents.[3][4] This
document outlines potential non-textile applications of Disperse Red 191, providing detailed
hypothetical protocols to guide further research and development.

Chemical and Physical Properties of Disperse Red 191
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Property Value Reference
CAS Number 103657-51-8

Molecular Formula C22H17NO5

Molecular Weight 375.37 g/mol

Appearance Red powder [2]

Il. Potential Non-Textile Applications

The following sections detail potential applications of Disperse Red 191 beyond its traditional
use in textiles. The provided protocols are foundational and may require optimization based on

experimental outcomes.

Fluorescent Staining for Biological Imaging

Anthraquinone derivatives have been successfully employed as fluorescent dyes for live and
fixed cell imaging.[3][5] For instance, DRAQ5 and CyTRAK Orange are commercially available
anthraquinone-based stains for nuclear and cytoplasmic visualization, respectively.[5] The
structural similarity of Disperse Red 191 to these compounds suggests its potential as a novel

fluorescent stain.

Hypothetical Photophysical Properties

Parameter Estimated Value Notes

Based on the red color of the

Excitation Maximum (Aex) 540 - 580 nm
dye.
- . Expected Stokes shift for
Emission Maximum (Aem) 590 - 650 nm ]
anthraquinone dyes.
A larger Stokes shift is
Stokes Shift 50 - 70 nm beneficial for reducing
background noise.[5]
. Disperse dyes are not always
Quantum Yield (®) Low to Moderate

highly fluorescent.
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Experimental Protocol: Fluorescent Staining of Mammalian Cells

e Reagent Preparation:

o Prepare a 10 mM stock solution of Disperse Red 191 in dimethyl sulfoxide (DMSO).

o Prepare a working solution by diluting the stock solution in a suitable buffer (e.qg.,
Phosphate Buffered Saline, PBS) to a final concentration range of 1-10 uM.

e Cell Culture and Preparation:

o Culture mammalian cells (e.g., HeLa, HEK293) on glass coverslips in a 24-well plate until
they reach 70-80% confluency.

o For live-cell imaging, proceed directly to the staining step.

o For fixed-cell imaging, wash the cells with PBS, fix with 4% paraformaldehyde in PBS for
15 minutes at room temperature, and then wash again with PBS.

e Staining:

o Remove the culture medium (for live cells) or PBS (for fixed cells).

o Add the Disperse Red 191 working solution to the cells and incubate for 15-30 minutes at
37°C in the dark.

o (Optional) Co-stain with a nuclear counterstain (e.g., DAPI) if subcellular localization is to
be determined.

e Imaging:

o Wash the cells three times with PBS to remove unbound dye.

o Mount the coverslips onto microscope slides using an appropriate mounting medium.

o Visualize the stained cells using a fluorescence microscope with appropriate filter sets for
the estimated excitation and emission wavelengths.
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Experimental Workflow for Fluorescent Staining

Prepare 10 mM Stock
(Disperse Red 191 in DMSO)

Culture Mammalian Cells
(on coverslips)

Caption: Workflow for fluorescent staining of mammalian cells.

Colorant for Polymers and Plastics

Wash cells (3x with PBS) — 4

Click to download full resolution via product page

Disperse dyes are used for coloring plastics due to their solubility in organic polymers.[6]

Disperse Red 1, a related dye, has been incorporated into electro-optic polymer films.

Disperse Red 191 could potentially be used as a colorant in various polymer matrices.

Experimental Protocol: Incorporation of Disperse Red 191 into a Polymer Film

o Material Preparation:

o Select a polymer matrix (e.g., Polymethyl methacrylate - PMMA, Polystyrene - PS).
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o Choose a suitable solvent that dissolves both the polymer and Disperse Red 191 (e.g.,
Toluene, Dichloromethane).

e Solution Preparation:

o Dissolve the polymer in the chosen solvent to create a solution of a specific concentration
(e.g., 10% wi/v).

o Separately, dissolve Disperse Red 191 in the same solvent to create a concentrated stock
solution.

o Add the Disperse Red 191 stock solution to the polymer solution to achieve the desired
final dye concentration (e.g., 0.1-1% w/w relative to the polymer). Stir until homogeneous.

e Film Casting:
o Pour the polymer-dye solution onto a clean, flat glass substrate.

o Allow the solvent to evaporate slowly in a controlled environment (e.g., a fume hood with a
loose cover) to form a thin film.

e Characterization:
o Once the film is completely dry, peel it from the glass substrate.

o Characterize the optical properties of the film using UV-Vis spectroscopy to determine the
absorption spectrum of the dye within the polymer matrix.

o Evaluate the color stability and light fastness of the film by exposing it to a controlled light
source over time.

Workflow for Polymer Film Preparation
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Dissolve Polymer in Solvent Dissolve Disperse Red 191 in Solvent

' :

Mix Polymer and Dye Solutions

'

Cast Solution onto Glass Substrate

'

Solvent Evaporation to Form Film

'

Characterize Film Properties

Click to download full resolution via product page

Caption: Process for creating a dye-doped polymer film.

Investigation of Non-Linear Optical (NLO) Properties

Azo dyes, which share some structural similarities with certain disperse dyes, are known for
their non-linear optical properties. Disperse Red 19, a related compound, has been studied for
its NLO characteristics.[7] The extended 1t-conjugation system in the anthraquinone core of
Disperse Red 191 suggests it may also exhibit NLO behavior, making it a candidate for
applications in photonics and optical devices.

Conceptual Experimental Protocol: Z-Scan for NLO Characterization
e Sample Preparation:

o Prepare solutions of Disperse Red 191 in a suitable organic solvent (e.g., DMSO,
chloroform) at various concentrations.
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o Place the solutions in a quartz cuvette with a known path length.

e Z-Scan Setup:

o Utilize a standard Z-scan experimental setup, which consists of a laser source (e.g., a Q-
switched Nd:YAG laser), a focusing lens, a sample holder mounted on a translation stage,
and a photodetector.

o The setup should allow for both "open-aperture” and "closed-aperture” measurements.
o Data Acquisition:
o Translate the sample along the z-axis through the focal point of the laser beam.

o For the open-aperture configuration, collect the total transmitted light to determine the
non-linear absorption coefficient (3).

o For the closed-aperture configuration, place an aperture before the detector to measure
the changes in the beam's spatial profile, from which the non-linear refractive index (n2)
can be determined.

e Data Analysis:

o Analyze the transmittance curves from the open and closed aperture scans to calculate
the third-order non-linear susceptibility (x®).

Logical Diagram for NLO Property Investigation
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Experimental Setup
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. China Biggest C.I. Disperse Red 191 Suppliers & Manufacturers & Factory - MSDS Sheet
- Sinoever [dyestuffscn.com]

2. Disperse red 191 TDS|Disperse red 191 from Chinese supplier and producer - DISPERSE
RED DYES - Enoch dye [enochdye.com]

¢ 3. "Biomedical Applications and Syntheses of Selected Anthraquinone Dyes" by Richard
Sirard [digitalcommons.liberty.edu]

e 4. arrowy-flier.com [arrowy-flier.com]

¢ 5. digitalcommons.liberty.edu [digitalcommons.liberty.edu]
e 6. admin.heubach.com [admin.heubach.com]

e 7. researchgate.net [researchgate.net]

¢ To cite this document: BenchChem. [Application Notes and Protocols: Disperse Red 191 in
Non-Textile Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141482/docs#application-notes-and-protocols-
disperse-red-191-in-non-textile-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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